Cas no 143234-93-9 (D-threo-Pentonic acid, 2-deoxy-2,2-difluoro-, ethyl ester, 3-benzoate)

• Product Name: D-threo-Pentonic acid, 2-deoxy-2,2-difluoro-, ethyl ester, 3-benzoate
• CAS No: 143234-93-9
• MF: C₁₄H₁₆F₂O₆
• MW: 318.270051956177
• CID: 3742126
• PubChem ID: 15673514
• Update Time: 2025-04-22

D-threo-Pentonic acid, 2-deoxy-2,2-difluoro-, ethyl ester, 3-benzoate Chemical and Physical Properties

Names and Identifiers

• D-threo-Pentonic acid, 2-deoxy-2,2-difluoro-, ethyl ester, 3-benzoate
• 143234-93-9
• DTXSID701156950

• Inchi： 1S/C14H16F2O6/c1-2-21-13(20)14(15,16)11(10(18)8-17)22-12(19)9-6-4-3-5-7-9/h3-7,10-11,17-18H,2,8H2,1H3/t10-,11+/m1/s1
• InChI Key： AHQBXBJMNSMRTC-MNOVXSKESA-N
• SMILES： C(OCC)(=O)C(F)(F)[C@@H](OC(=O)C1=CC=CC=C1)[C@@H](CO)O

Computed Properties

• Exact Mass: 318.09149455Da
• Monoisotopic Mass: 318.09149455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.1Ų